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For Researchers, Scientists, and Drug Development Professionals

Introduction to Indium-110
Indium-110m (¹¹⁰ᵐIn) is a positron-emitting radionuclide that is gaining interest in the field of

molecular imaging. Its favorable decay characteristics, including a relatively short half-life and

high positron branching ratio, make it a promising candidate for high-resolution Positron

Emission Tomography (PET) imaging. This document provides detailed application notes and

protocols for the production, radiolabeling, and preclinical imaging applications of ¹¹⁰ᵐIn. While

research on ¹¹⁰ᵐIn is ongoing, this guide consolidates available information to facilitate its use

in molecular imaging research. In contrast, Indium-111 (¹¹¹In) is a well-established gamma-

emitting isotope used for Single Photon Emission Computed Tomography (SPECT) imaging.[1]

[2] This document will primarily focus on the emerging applications of ¹¹⁰ᵐIn for PET.

Physicochemical Properties of Indium-110m
A summary of the key physical and decay properties of ¹¹⁰ᵐIn is presented in the table below.
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Property Value

Half-life 69.1 minutes

Decay Mode Positron Emission (β⁺), Electron Capture (EC)

Positron Branching Ratio 62%

Maximum Positron Energy 2.2 MeV

Gamma Emissions 657.7 keV

Section 1: Production of Indium-110m
Principle
Indium-110m can be produced in a cyclotron by proton bombardment of a natural or enriched

cadmium target. The primary nuclear reaction for the production of ¹¹⁰ᵐIn is the (p,n) reaction

on ¹¹⁰Cd.

Protocol for ¹¹⁰ᵐIn Production
1.2.1. Target Preparation

Prepare a target of natural cadmium metal. The target can be in the form of a pressed

powder or an electroplated layer on a suitable backing material (e.g., copper).

Ensure the target is of sufficient thickness to degrade the proton beam energy effectively for

the desired reaction.

1.2.2. Cyclotron Irradiation

Mount the cadmium target in a suitable target holder for cyclotron irradiation.

Irradiate the target with a proton beam. Optimal proton energy for the production of ¹¹¹In from

natural cadmium has been investigated, and similar principles can be applied to optimize

¹¹⁰ᵐIn production.[3] A proton energy range of 10-15 MeV is a reasonable starting point for

investigation.
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The beam current and irradiation time should be optimized based on the desired final activity

of ¹¹⁰ᵐIn. A preliminary study on ¹¹¹In production used a maximum of 28.5 µCi/µAh yield at 21

MeV for protons on natural cadmium, which can serve as a reference point for optimizing

¹¹⁰ᵐIn production.[3]

1.2.3. Chemical Separation of ¹¹⁰ᵐIn

After irradiation, allow for a short cooling period for the decay of short-lived impurities.

Dissolve the irradiated cadmium target in an appropriate acid (e.g., concentrated nitric acid).

Perform a radiochemical separation to isolate the no-carrier-added ¹¹⁰ᵐIn from the bulk

cadmium target material and other radionuclidic impurities. An extraction method is a viable

approach for this separation.

Evaporate the purified ¹¹⁰ᵐIn solution to dryness.

Redissolve the ¹¹⁰ᵐIn residue in a dilute acid solution, such as 0.02 M to 0.05 M HCl, to

obtain ¹¹⁰ᵐInCl₃ suitable for radiolabeling.

Diagram: Workflow for Indium-110m Production and Separation

Production Separation

Natural Cadmium Target Proton Irradiation
(Cyclotron)

 (p,xn) reactions Target Dissolution
(Nitric Acid)

Extraction
Chromatography 110mInCl3 in HCl

Click to download full resolution via product page

A simplified workflow for the production and separation of Indium-110m.

Section 2: Radiolabeling of Peptides with Indium-
110m
Principle
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Peptides are not directly labeled with radiometals. Instead, a bifunctional chelator is first

conjugated to the peptide. This chelator-peptide conjugate is then reacted with the radiometal,

which forms a stable complex with the chelator. DOTA (1,4,7,10-tetraazacyclododecane-

1,4,7,10-tetraacetic acid) is a commonly used chelator for trivalent radiometals like indium.[4][5]

[6]

Protocol for ¹¹⁰ᵐIn-DOTA-Peptide Labeling
This protocol is a general guideline and may require optimization for specific peptides. It is

adapted from protocols for labeling DOTA-peptides with other trivalent radiometals.

2.2.1. Materials

DOTA-conjugated peptide (e.g., DOTA-TATE, DOTA-NOC)

¹¹⁰ᵐInCl₃ in 0.02 M - 0.05 M HCl

Sodium acetate buffer (0.1 M, pH 4.0-5.0)

Sterile, metal-free water

Heating block or water bath

C18 Sep-Pak cartridge

Ethanol

Saline

Sterile 0.22 µm filter

2.2.2. Radiolabeling Procedure

In a sterile, metal-free reaction vial, add a specific amount of the DOTA-conjugated peptide

(e.g., 10-50 µg).

Add a sufficient volume of sodium acetate buffer to adjust the pH of the reaction mixture to

between 4.0 and 5.0. The optimal pH for labeling DOTA-peptides is typically in this range.[5]
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[7]

Add the ¹¹⁰ᵐInCl₃ solution to the reaction vial. The volume should be minimized to maintain a

high concentration of reactants.

Gently mix the solution and incubate at an elevated temperature. For ¹¹¹In labeling of DOTA-

peptides, temperatures around 100°C for 30 minutes have been shown to be effective.[5][7]

After incubation, allow the reaction vial to cool to room temperature.

2.2.3. Purification of the Radiolabeled Peptide

Activate a C18 Sep-Pak cartridge by washing with ethanol (5 mL) followed by sterile water

(10 mL).

Load the reaction mixture onto the C18 cartridge. The ¹¹⁰ᵐIn-DOTA-peptide will be retained

on the cartridge, while unchelated ¹¹⁰ᵐIn will pass through.

Wash the cartridge with sterile water (10 mL) to remove any remaining unbound ¹¹⁰ᵐIn.

Elute the purified ¹¹⁰ᵐIn-DOTA-peptide from the cartridge with a small volume of ethanol

(e.g., 0.5-1 mL).

Dilute the ethanolic solution with sterile saline to a physiologically acceptable ethanol

concentration (<10%).

Pass the final product through a sterile 0.22 µm filter into a sterile vial.

Diagram: Radiolabeling Workflow
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General workflow for radiolabeling a DOTA-conjugated peptide with ¹¹⁰ᵐIn.

Quality Control
2.3.1. Radiochemical Purity

Thin-Layer Chromatography (TLC): Use instant thin-layer chromatography (ITLC) strips with

an appropriate mobile phase (e.g., 0.1 M sodium citrate) to separate the radiolabeled peptide

from free ¹¹⁰ᵐIn. The radiolabeled peptide should remain at the origin, while free ¹¹⁰ᵐIn will

move with the solvent front.

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC system with a

radioactivity detector is the gold standard for determining radiochemical purity. A gradient

elution with water and acetonitrile containing 0.1% trifluoroacetic acid (TFA) on a C18

column is a common method for peptide analysis.
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2.3.2. Radionuclidic Purity

Gamma-ray Spectroscopy: Use a high-purity germanium (HPGe) detector to identify and

quantify any gamma-emitting radionuclidic impurities.

2.3.3. Sterility and Endotoxin Testing

Standard microbiological methods should be used to ensure the sterility of the final product

for in vivo use.

A Limulus Amebocyte Lysate (LAL) test should be performed to quantify endotoxin levels.

Section 3: Preclinical PET Imaging with ¹¹⁰ᵐIn-
labeled Peptides
Principle
PET imaging with ¹¹⁰ᵐIn-labeled peptides allows for the non-invasive visualization and

quantification of target expression in vivo. The radiolabeled peptide is administered to an

animal model, and a PET scanner detects the annihilation photons produced from the positron

decay of ¹¹⁰ᵐIn.

Protocol for Preclinical PET Imaging
3.2.1. Animal Model

Use an appropriate animal model, such as a tumor-bearing mouse or rat, that expresses the

target of interest for the specific peptide. For example, for a somatostatin analog like DOTA-

TATE, a neuroendocrine tumor xenograft model would be suitable.

3.2.2. Radiotracer Administration

Anesthetize the animal using a suitable anesthetic (e.g., isoflurane).

Administer a defined amount of the ¹¹⁰ᵐIn-DOTA-peptide (e.g., 1-10 MBq for a mouse) via

intravenous injection (e.g., tail vein). The exact injected dose should be measured using a

dose calibrator.
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3.2.3. PET/CT Imaging

Allow for an appropriate uptake period after radiotracer injection before starting the scan.

This time will depend on the pharmacokinetics of the specific peptide but is typically between

30 and 90 minutes.

Position the anesthetized animal in the PET/CT scanner.

Acquire a CT scan for anatomical reference and attenuation correction.

Acquire a static or dynamic PET scan. For a static scan, a 10-20 minute acquisition is typical.

For dynamic scanning, a series of shorter frames can be acquired over a longer period.

Maintain the animal's body temperature throughout the imaging procedure.

3.2.4. Image Reconstruction and Analysis

Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D), applying

corrections for attenuation, scatter, and decay.

Co-register the PET and CT images.

Draw regions of interest (ROIs) on the images to quantify the radioactivity concentration in

various tissues and the tumor.

Express the uptake as a percentage of the injected dose per gram of tissue (%ID/g).

Diagram: Preclinical PET Imaging Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tumor-bearing
Animal Model

Intravenous Injection
of 110mIn-DOTA-Peptide

Uptake Period
(30-90 min)

PET/CT Scan

Image Reconstruction
& Quantification (%ID/g)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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